N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide

• IUPAC Name: N-[4-(ethylcarbamoyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C17H18N2O2/c1-3-18-16(20)13-8-10-14(11-9-13)19-17(21)15-7-5-4-6-12(15)2/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: IHJVSLLNPOXIMU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide, also known as EACA, is a synthetic compound that has been widely used in scientific research for its ability to inhibit fibrinolysis. EACA is a derivative of the amino acid lysine and has been shown to have potential therapeutic applications in the treatment of bleeding disorders, such as hemophilia and von Willebrand disease.

Mechanism of Action

N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide works by binding to plasminogen, the precursor to the enzyme plasmin, which is responsible for breaking down blood clots. By binding to plasminogen, N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide prevents its conversion to plasmin, thereby inhibiting fibrinolysis.
Biochemical and Physiological Effects:
N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of fibrinolysis, the promotion of blood clotting, and the reduction of bleeding time. N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide in lab experiments is its ability to inhibit fibrinolysis, which can be useful in the study of blood clotting disorders. However, N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide has limitations in that it may interfere with other biochemical processes, and its effects may vary depending on the concentration used.

Future Directions

There are a number of potential future directions for research involving N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide, including the development of more targeted inhibitors of fibrinolysis, the investigation of N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide's anti-inflammatory properties, and the exploration of its potential therapeutic applications in the treatment of bleeding disorders. Additionally, further research is needed to better understand the biochemical and physiological effects of N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide, as well as its potential interactions with other drugs and compounds.

Scientific Research Applications

N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide has been extensively studied for its ability to inhibit fibrinolysis, the process by which blood clots are broken down. This property makes N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide a valuable tool in the study of blood clotting disorders, such as thrombosis and embolism. N-{4-[(ethylamino)carbonyl]phenyl}-2-methylbenzamide has also been shown to have potential therapeutic applications in the treatment of bleeding disorders, such as hemophilia and von Willebrand disease.